Cas no 2090002-81-4 (methyl 1-methyl-5-(piperidin-4-yl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 1-methyl-5-(piperidin-4-yl)-1H-pyrazole-3-carboxylate
• CAS No: 2090002-81-4
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 5802832
• PubChem ID: 131332021
• Update Time: 2025-08-05

methyl 1-methyl-5-(piperidin-4-yl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-methyl-5-(piperidin-4-yl)-1H-pyrazole-3-carboxylate
• 2090002-81-4
• EN300-1777838

• Inchi： 1S/C11H17N3O2/c1-14-10(8-3-5-12-6-4-8)7-9(13-14)11(15)16-2/h7-8,12H,3-6H2,1-2H3
• InChI Key： XAMVYGPVXSEHJK-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C2CCNCC2)N(C)N=1)=O

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 56.2Ų

Additional information on methyl 1-methyl-5-(piperidin-4-yl)-1H-pyrazole-3-carboxylate

CAS No. 2090002-81-4: Methyl 1-Methyl-5-(Piperidin-4-Yl)-1H-Pyrazole-3-Carboxylate – A Promising Compound in Biomedical Research

Methyl 1-methyl-5-(piperidin-4-yl)-1H-pyrazole-3-carboxylate is a synthetic compound with a unique molecular structure that has garnered significant attention in the biomedical field. Its chemical formula, CAS No. 2090002-81-4, corresponds to a complex arrangement of functional groups, including a pyrazole ring, a methyl group, and a piperidine moiety. This combination of structural elements positions the compound as a potential candidate for therapeutic applications in drug development, particularly in targeting inflammatory and neurodegenerative diseases. Recent advancements in medicinal chemistry have highlighted its role as a versatile scaffold for modulating biological pathways, making it a focal point in both academic research and clinical trials.

The pyrazole ring is a key structural feature of this compound, known for its ability to interact with various biological targets, including enzymes and receptors. The 1-methyl substitution on the pyrazole ring enhances its metabolic stability, while the piperidin-4-yl group introduces additional flexibility, allowing for conformational changes that may improve its binding affinity to target proteins. The carboxylate group at the 3-position further contributes to its pharmacological profile by enabling interactions with ion channels and membrane receptors. These structural characteristics make the compound a valuable tool for exploring novel mechanisms of action in pharmacological research.

Recent studies have demonstrated the antioxidant and anti-inflammatory properties of this compound, which are critical for addressing conditions such as chronic inflammation and neurodegenerative disorders. In in vitro experiments, the compound has shown the ability to inhibit pro-inflammatory cytokines like TNF-α and IL-6, suggesting its potential as a therapeutic agent for inflammatory diseases. Additionally, its neuroprotective effects have been observed in models of Alzheimer’s disease, where it exhibits the capacity to reduce amyloid-beta aggregation and oxidative stress. These findings underscore its relevance in biomedical applications and highlight the need for further clinical validation.

The synthetic pathway of this compound has been optimized to improve its yield and purity, which is essential for its use in drug development. Researchers have employed green chemistry principles to minimize environmental impact, aligning with the growing emphasis on sustainable practices in the pharmaceutical industry. The solid-phase synthesis method has been particularly effective, allowing for precise control over the stereochemistry of the piperidine ring and the pyrazole ring. This level of control is critical for ensuring the compound’s pharmacokinetic profile meets the requirements for therapeutic use.

One of the most promising aspects of this compound is its potential as a targeted drug delivery system. The piperidine ring can be functionalized to improve its solubility and bioavailability, making it suitable for oral administration. Additionally, its lipophilic properties enable it to cross the blood-brain barrier, a critical factor in treating central nervous system disorders. Recent computational modeling has further supported these findings, predicting that the compound can selectively bind to specific receptors in the brain, thereby minimizing off-target effects.